BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-(Dimethylamino)propanenitrile chemical
structure and synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Dimethylamino)propanenitrile

Cat. No.: B047339

An In-depth Technical Guide to 3-(Dimethylamino)propanenitrile: Chemical Structure and
Synthesis

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 3-(Dimethylamino)propanenitrile, a versatile intermediate in organic
synthesis.

Chemical Structure and Identification

3-(Dimethylamino)propanenitrile, also known as DMAPN, is an aliphatic nitrile containing a
tertiary amine.[1] Its bifunctional nature makes it a valuable building block in the synthesis of a
variety of compounds.[2]
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Identifier Value

IUPAC Name 3-(dimethylamino)propanenitrile[3]

CAS Number 1738-25-6[2]

Molecular Formula CsH1oN2[4]

Molecular Weight 98.15 g/mol [3]

SMILES CN(C)CCC#NI3]

InChl Key MTPJEFOSTIKRSS-UHFFFAOYSA-N[3]

Physicochemical Properties

3-(Dimethylamino)propanenitrile is a colorless to yellow liquid under standard conditions.[1]
[5] Key physical and chemical properties are summarized in the table below.

Property Value

Appearance Colorless to yellow liquid[1][5]

Melting Point -43 °C to -44.3 °C[1][5]

Boiling Point 171-174 °C at 750-760 mmHg[1][5]
Density 0.870 g/mL at 25 °CJ[1]

Refractive Index n20/D 1.426

Flash Point 62 °C (143.6 °F)[5]

Solubility Soluble in water, ethanol, and acetone.[6]

Miscible with alcohol, ether, and benzene.[1]

Vapor Pressure 13 hPa at 57 °C[5]

Synthesis of 3-(Dimethylamino)propanenitrile

The primary and most common method for the synthesis of 3-(Dimethylamino)propanenitrile
is the Michael addition of dimethylamine to acrylonitrile.[1][7] This reaction is highly efficient
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and can be adapted for both laboratory-scale and industrial production.

General Reaction Scheme

Dimethylamine

((CHs)2NH) \

(3-(Dimethylamino)propanenitrile)

Michael Addition ((CH3)2NCH2CH2CN)
Acrylonitrile //

(CH2=CHCN)

Click to download full resolution via product page

Caption: Synthesis of 3-(Dimethylamino)propanenitrile via Michael Addition.

Experimental Protocols

Method 1: Laboratory Scale Synthesis

This protocol is a generalized procedure based on common laboratory practices for this type of
reaction.

e Reactants:
o Dimethylamine (solution, e.g., 40% in water)
o Acrylonitrile

e Procedure:

o Acrylonitrile is added to a solution of dimethylamine, typically under ice-cooling to control
the initial exothermic reaction.[2]

o After the initial addition, the reaction mixture is heated to ensure the completion of the
reaction.[2]

o The progress of the reaction can be monitored by techniques such as TLC or GC.
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o Upon completion, the product is isolated and purified by fractional distillation, collecting the
fraction at 171-173 °C.[2]

Method 2: Industrial Scale Synthesis (Continuous Process)

A continuous process is often employed for large-scale production, which can offer higher
throughput and consistency.

e Reactor: Bubble column reactor.[8]

o Reactant Feed: Acrylonitrile and dimethylamine are fed in a counter-current manner into the

reactor.[8]
e Reaction Conditions:
o Temperature: 25 to 80 °C, with a preferred range of 40 to 60 °C.[8]

o Mole Ratio: A slight excess of dimethylamine to acrylonitrile is used, typically in a mole
ratio of 1:1 to 1.5:1.[8]

o Residence Time: The residence time of the reactants in the reactor is typically between 20

to 120 minutes.

e Product Isolation: The reaction product, which is nearly pure 3-
(Dimethylamino)propanenitrile, is continuously withdrawn from the reactor and may not

require further extensive purification.[8]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-
(Dimethylamino)propanenitrile.
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Spectroscopy Key Features

(CDCls) &: 2.29 (s, 6H, N(CHs)2), 2.49 (t, 2H,

1H NMR

CH2CN), 2.62 (t, 2H, NCH2)[9]

The IR spectrum shows characteristic peaks for
IR the C=N stretch of the nitrile group and C-N

stretching of the tertiary amine.

The mass spectrum will show the molecular ion
Mass Spectrometry peak corresponding to the molecular weight of

the compound.

Applications in Synthesis

3-(Dimethylamino)propanenitrile is a versatile intermediate due to its two reactive functional

groups.[2]

e Reduction to Diamines: The nitrile group can be reduced to a primary amine, yielding 3-
(Dimethylamino)propylamine (DMAPA), an important industrial chemical.[2][10]

o Precursor to Heterocycles: It serves as a key building block in the synthesis of various
nitrogen-containing heterocyclic compounds.[2]

o Pharmaceutical Intermediates: The dimethylaminoethyl moiety is a critical structural feature
in certain pharmacologically active compounds, including some antidepressants and local
anesthetics.[2]
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Caption: Key Synthetic Applications of 3-(Dimethylamino)propanenitrile.

Safety Information

3-(Dimethylamino)propanenitrile is harmful if swallowed or in contact with skin.[5] It is also a
combustible liquid.[5] Appropriate personal protective equipment, including gloves and eye
protection, should be worn when handling this chemical.[5] Work should be conducted in a
well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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